Cas no 138426-27-4 (5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole)

5-Chloro-3-(4-fluoro-phenyl)-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a chloro group at the 5-position and a 4-fluorophenyl group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both chlorine and fluorine enhances its reactivity in cross-coupling reactions and functionalization, while the thiadiazole ring contributes to its stability and potential bioactivity. Its well-defined synthetic route allows for high purity and scalability, supporting applications in drug discovery and material science. The compound’s versatility and robust chemical profile make it a useful building block for developing novel bioactive molecules.

5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole structure

138426-27-4 structure

Product Name:5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole

CAS No:138426-27-4

MF:C₈H₄ClFN₂S

MW:214.647162437439

MDL:MFCD11052447

CID:1071226

PubChem ID:46318473

Update Time:2025-06-07

5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole
- 5-Chloro-3-(4-fluorophenyl)-1,2,4-thiadiazole
- 3-(4-Chlor-phenyl)-5-chlor-anthranil
- 5-Chlor-3-(4-chlor-phenyl)-benz[c]isoxazol
- 5-chloro-1-(p-tolylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
- 5-chloro-3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)-1-(toluene-4-sulfonyl)-1H-[2,3-b]pyridine
- 5-chloro-3-(4,4,5,5-tetramethyl-1,3.2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]-pyridine
- 5-chloro-3-(4-chlorophenyl)-2,1-benisoxazole
- AK-82233
- ANW-67741
- SCHEMBL3771469
- AKOS014601678
- 138426-27-4
- DB-196506
- 1,2,4-Thiadiazole, 5-chloro-3-(4-fluorophenyl)-
- QVRAGNQDINFGNY-UHFFFAOYSA-N
- MFCD11052447
- AS-5151
- DTXSID401251848
- 5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole
- MDL： MFCD11052447
- Inchi： 1S/C8H4ClFN2S/c9-8-11-7(12-13-8)5-1-3-6(10)4-2-5/h1-4H
- InChI Key： QVRAGNQDINFGNY-UHFFFAOYSA-N
- SMILES： ClC1=NC(C2C=CC(=CC=2)F)=NS1

Computed Properties

Exact Mass: 213.97692
Monoisotopic Mass: 213.9767752g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 25.78

5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole Security Information

HazardClass：IRRITANT

5-Chloro-3-(4-fluoro-phenyl)-1,2,4thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C990435-50mg	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole	138426-27-4		50mg	$ 70.00	2022-06-06
TRC	C990435-100mg	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole	138426-27-4		100mg	$ 95.00	2022-06-06
TRC	C990435-500mg	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole	138426-27-4		500mg	$ 340.00	2022-06-06
Apollo Scientific	PC446032-1g	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole	138426-27-4		1g	£167.00	2025-02-21
Apollo Scientific	PC446032-5g	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole	138426-27-4		5g	£657.00	2025-02-21
Chemenu	CM501638-1g	5-Chloro-3-(4-fluorophenyl)-1,2,4-thiadiazole	138426-27-4	95%	1g	$144	2023-02-18
Chemenu	CM501638-5g	5-Chloro-3-(4-fluorophenyl)-1,2,4-thiadiazole	138426-27-4	95%	5g	$568	2023-02-18
abcr	AB303167-1 g	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole; 95%	138426-27-4		1 g	€252.10	2023-07-19
abcr	AB303167-5 g	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole; 95%	138426-27-4		5 g	€811.00	2023-07-19
abcr	AB303167-1g	5-Chloro-3-(4-fluoro-phenyl)-[1,2,4]thiadiazole, 95%; .	138426-27-4	95%	1g	€252.10	2025-02-21